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Compound of Interest

Compound Name: L-Palmitoylcarnitine TFA

Cat. No.: B8139575 Get Quote

For researchers, scientists, and drug development professionals, understanding the solubility

and handling of L-Palmitoylcarnitine trifluoroacetate (TFA) is critical for reproducible and

accurate experimental outcomes. This document provides detailed application notes and

protocols for the use of L-Palmitoylcarnitine TFA, with a specific focus on its solubility and

preparation in Dimethyl Sulfoxide (DMSO).

L-Palmitoylcarnitine is a key long-chain acylcarnitine involved in cellular metabolism,

specifically the transport of fatty acids into the mitochondria for subsequent beta-oxidation and

energy production. Its dysregulation has been implicated in various pathological conditions,

including cardiovascular diseases, metabolic disorders, and neurodegenerative diseases. The

trifluoroacetate salt form is often used in research due to its stability and defined stoichiometry.

Data Presentation: Solubility in DMSO
The solubility of L-Palmitoylcarnitine TFA in DMSO is a key parameter for the preparation of

stock solutions for in vitro and in vivo studies. The following table summarizes the available

quantitative data.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8139575?utm_src=pdf-interest
https://www.benchchem.com/product/b8139575?utm_src=pdf-body
https://www.benchchem.com/product/b8139575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8139575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Solvent Solubility
Molar
Concentration
(approx.)

Source

L-

Palmitoylcarnitin

e TFA

DMSO 100 mg/mL 194.69 mM GlpBio

Palmitoyl-DL-

carnitine

(chloride)

DMSO ~14 mg/mL Not Applicable
Cayman

Chemical[1]

Palmitoyl-L-

carnitine-d3

(chloride)

DMSO ~10 mg/mL Not Applicable
Cayman

Chemical[2]

Note: The solubility of related compounds is provided for comparative purposes. The TFA salt

form exhibits significantly higher solubility in DMSO.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration L-
Palmitoylcarnitine TFA Stock Solution in DMSO
This protocol outlines the steps to prepare a concentrated stock solution of L-
Palmitoylcarnitine TFA in DMSO.

Materials:

L-Palmitoylcarnitine TFA (solid form)

Anhydrous/molecular sieve-dried DMSO

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Calibrated analytical balance

Sterile, nuclease-free pipette tips
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Vortex mixer

Water bath sonicator

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Preparation: In a sterile environment (e.g., a laminar flow hood), bring the L-
Palmitoylcarnitine TFA vial to room temperature before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of L-Palmitoylcarnitine TFA using a

calibrated analytical balance and transfer it to the sterile vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial to achieve the

desired concentration (e.g., for a 100 mg/mL stock solution, add 1 mL of DMSO to 100 mg of

L-Palmitoylcarnitine TFA).

Dissolution:

Tightly cap the vial and vortex gently to initially mix the compound and solvent.

To aid dissolution, heat the vial in a 37°C water bath for 10-15 minutes.

Following heating, place the vial in a water bath sonicator and sonicate for 15-30 minutes,

or until the solution is clear and free of particulates. Visually inspect the solution against a

light source to ensure complete dissolution.

Sterilization (Optional): If required for the application (e.g., cell culture), the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).
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Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol describes the dilution of the DMSO stock solution into an aqueous medium for

cell-based assays.

Materials:

L-Palmitoylcarnitine TFA stock solution in DMSO (from Protocol 1)

Sterile cell culture medium or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes and pipette tips

Procedure:

Thawing: Thaw a single aliquot of the L-Palmitoylcarnitine TFA stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation, perform a

stepwise dilution. First, dilute the concentrated DMSO stock into a small volume of sterile

PBS or cell culture medium.

Final Dilution: Add the intermediate dilution (or the stock solution directly for higher final

concentrations) to the final volume of pre-warmed cell culture medium. Gently mix by

inverting the tube or pipetting up and down.

DMSO Concentration Control: Ensure the final concentration of DMSO in the cell culture

medium is non-toxic to the cells. For most cell lines, the final DMSO concentration should be

kept below 0.5%, and for sensitive or primary cells, below 0.1%. A vehicle control (medium

with the same final concentration of DMSO) should always be included in the experiment.

Immediate Use: Use the freshly prepared working solution immediately for treating cells. Do

not store aqueous working solutions.
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Caption: L-Palmitoylcarnitine in metabolic and pathophysiological pathways.

Experimental Workflow for Preparing L-
Palmitoylcarnitine TFA Solutions
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Caption: Workflow for L-Palmitoylcarnitine TFA solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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